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Compound of Interest

Compound Name: Benzhydrol-d10

CAS No.: 1219802-30-8

Cat. No.: B1148997

Get Quote

This technical guide provides a comprehensive analysis of the electron ionization (EI) mass

spectrum of Benzhydrol-d10 (diphenylmethanol-d10). Designed for researchers, scientists,

and drug development professionals, this document elucidates the core fragmentation

pathways of this deuterated compound by first establishing a baseline with its unlabeled

analogue, benzhydrol. Understanding these fragmentation patterns is critical for structural

confirmation, impurity profiling, and the use of Benzhydrol-d10 as an internal standard in

quantitative mass spectrometry assays.

Core Principles: Mass Spectrometry of Alcohols and
Deuterated Compounds
Electron Ionization (EI) mass spectrometry is a powerful technique for structural elucidation.

When a molecule like benzhydrol is subjected to a high-energy electron beam (typically 70 eV),

it is ionized to form a molecular ion (M•+), which is a radical cation. This molecular ion is often

energetically unstable and undergoes fragmentation to produce a series of smaller,

characteristic ions.

For alcohols, two primary fragmentation pathways dominate:
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α-Cleavage: This involves the cleavage of a carbon-carbon bond adjacent to the carbon

bearing the hydroxyl group. This process is favorable because it results in a resonance-

stabilized oxonium ion.[1][2]

Dehydration: This pathway features the elimination of a water molecule (18 Da) from the

molecular ion, resulting in an [M-18]•+ fragment.[3] This is particularly common for secondary

alcohols like benzhydrol.

The strategic replacement of hydrogen with its heavier, stable isotope, deuterium (D), is a

cornerstone of modern quantitative mass spectrometry.[4] A deuterated analog of an analyte is

chemically almost identical, meaning it co-elutes during chromatography and shows similar

ionization efficiency.[4] However, its increased mass allows it to be distinguished from the

unlabeled analyte by the mass spectrometer, making it an ideal internal standard for correcting

analytical variability.[4] In Benzhydrol-d10, the ten hydrogen atoms on the two phenyl rings are

replaced by deuterium, providing a significant and unambiguous mass shift.

Fragmentation Analysis of Unlabeled Benzhydrol
(C₁₃H₁₂O)
To understand the spectrum of the deuterated compound, we must first analyze the

fragmentation of standard benzhydrol (diphenylmethanol). The molecular weight of benzhydrol

is 184.23 g/mol .[5] Upon electron ionization, the molecular ion [C₁₃H₁₂O]•+ appears at a mass-

to-charge ratio (m/z) of 184.

The key fragmentation pathways are as follows:

Loss of a Benzylic Hydrogen ([M-H]⁺): The most prominent fragmentation is often the loss of

the benzylic hydrogen atom to form a highly stable, resonance-stabilized oxonium ion at m/z

183.[6]

Formation of the Diphenylmethyl Cation ([M-OH]⁺): Loss of a hydroxyl radical (•OH, 17 Da)

from the molecular ion yields the very stable diphenylmethyl (benzhydryl) cation at m/z 167.

Dehydration ([M-H₂O]•⁺): The elimination of a water molecule (18 Da) from the molecular ion

produces a radical cation at m/z 166.[6]
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Formation of the Benzoyl Cation ([C₇H₅O]⁺): Cleavage of the C-C bond between the carbinol

carbon and one phenyl ring, followed by rearrangement, results in the formation of the

benzoyl cation at m/z 105.[6]

Formation of the Phenyl Cation ([C₆H₅]⁺): A further fragmentation can lead to the phenyl

cation at m/z 77.

A study using deuterated analogues has shown that partial hydrogen scrambling can occur

between the two phenyl rings within the molecular ion of diphenylmethanol before

fragmentation.[7] This indicates a complex rearrangement process, though the primary

fragments remain predictable.
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Caption: Primary EI fragmentation pathways for unlabeled Benzhydrol.

Predicted Mass Spectrum of Benzhydrol-d10
(C₁₃H₂D₁₀O)
Benzhydrol-d10 has its ten phenyl hydrogens replaced by deuterium.[8][9] The benzylic

hydrogen and the hydroxyl hydrogen remain as protons. This leads to a molecular weight of
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approximately 194.30 g/mol .[8] The fragmentation pathways mirror those of the unlabeled

compound, but the m/z values of the fragments containing the deuterated phenyl rings are

shifted accordingly.

Molecular Ion (M'•⁺): The molecular ion for Benzhydrol-d10 will be observed at m/z 194.

Loss of a Benzylic Hydrogen ([M'-H]⁺): The benzylic hydrogen is not a deuterium. Therefore,

the loss of this proton results in a fragment at 194 - 1 = m/z 193.

Formation of the Diphenylmethyl-d10 Cation ([M'-OH]⁺): Loss of the hydroxyl radical (17 Da)

yields the deuterated diphenylmethyl cation at 194 - 17 = m/z 177.

Dehydration ([M'-H₂O]•⁺): The loss of water involves the hydroxyl proton and the benzylic

proton. Since neither is a deuterium, the mass loss is still 18 Da, resulting in a fragment at

194 - 18 = m/z 176.

Formation of the Benzoyl-d5 Cation ([C₇D₅O]⁺): This fragment retains one deuterated phenyl

ring. The mass shift from the unlabeled m/z 105 is +5 Da (for the five deuteriums replacing

five hydrogens), resulting in a peak at m/z 110.

Formation of the Phenyl-d5 Cation ([C₆D₅]⁺): The phenyl cation is fully deuterated, shifting its

mass from m/z 77 to m/z 82.
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Caption: Predicted EI fragmentation pathways for Benzhydrol-d10.

Data Summary and Experimental Protocol
Quantitative Data Summary
The following table summarizes the expected m/z values for the major ions in the EI mass

spectra of benzhydrol and its d10-labeled analogue.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1148997/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-mass-spectrum-of-benzhydrol-d10
https://www.benchchem.com/product/b1148997/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mass-spectrum-of-benzhydrol-d10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragment
ation
Event

Neutral
Loss

Benzhydr
ol
Fragment
Formula

Benzhydr
ol m/z

Benzhydr
ol-d10
Fragment
Formula

Benzhydr
ol-d10
m/z

Mass
Shift (Da)

Molecular
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-

[C₁₃H₁₂O]•

⁺
184

[C₁₃H₂D₁₀

O]•⁺
194 +10

Loss of

Benzylic H
H• [C₁₃H₁₁O]⁺ 183

[C₁₃HD₁₀O]

⁺
193 +10

Loss of

Hydroxyl
•OH [C₁₃H₁₁]⁺ 167 [C₁₃HD₁₀]⁺ 177 +10

Dehydratio

n
H₂O [C₁₃H₁₀]•⁺ 166 [C₁₃D₁₀]•⁺ 176 +10

Phenyl

Ring Loss
C₆H₅• [C₇H₇O]⁺ 107

[C₇H₂D₅O]

⁺
112 +5

Benzoyl

Cation
C₆H₅• + H₂ [C₇H₅O]⁺ 105 [C₇D₅O]⁺ 110 +5

Phenyl

Cation
C₇H₇O• [C₆H₅]⁺ 77 [C₆D₅]⁺ 82 +5

Typical Experimental Protocol: GC-MS Analysis
This protocol outlines a standard method for acquiring an EI mass spectrum of Benzhydrol-
d10.

Sample Preparation:

Prepare a 1 mg/mL stock solution of Benzhydrol-d10 in a suitable volatile solvent (e.g.,

Dichloromethane or Ethyl Acetate).

Perform a serial dilution to a final concentration of approximately 10 µg/mL.

Gas Chromatography (GC) Conditions:
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Injector: Splitless mode, 250 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Column: A standard non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film

thickness 5% phenyl-methylpolysiloxane column.

Oven Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Scan Range: m/z 40-300.

Solvent Delay: Set appropriately to avoid filament damage from the solvent peak (e.g., 3

minutes).

Conclusion
The mass spectrum of Benzhydrol-d10 is a direct and predictable analogue of its unlabeled

counterpart. The primary fragmentation pathways—loss of the benzylic proton, loss of the

hydroxyl radical, and dehydration—remain the same. The key difference lies in the +10 Da

mass shift for the molecular ion and any fragments retaining both deuterated phenyl rings.

Fragments containing a single deuterated phenyl ring exhibit a +5 Da shift. This clear and

significant mass difference, combined with identical chromatographic behavior, underscores the
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value of Benzhydrol-d10 as a robust internal standard for the accurate quantification of

benzhydrol in complex matrices, a critical capability in pharmaceutical and metabolic research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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